molecular formula C6H9N3O4S B13281799 1-Ethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamide

1-Ethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamide

Cat. No.: B13281799
M. Wt: 219.22 g/mol
InChI Key: FFGBGHLIPHMCQW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-Ethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamide ( 1532638-94-0) is a synthetic intermediate belonging to the class of pyrimidine-sulfonamide hybrids, a group of compounds with significant interest in medicinal chemistry . The molecular structure integrates a sulfonamide functional group, known for its versatility in drug design, with a tetrahydropyrimidinedione (uracil) scaffold . This combination makes it a valuable building block for researchers exploring novel biologically active compounds. Compounds featuring the pyrimidine core are extensively investigated for a wide spectrum of pharmacological activities, including potential anticancer, antioxidant, and antimicrobial properties . Specifically, recent studies on structurally similar 2-thiouracil-5-sulfonamide derivatives have demonstrated promising antioxidant activity by scavenging free radicals (DPPH) and inhibiting enzymes like 15-lipoxygenase (15-LOX), which is implicated in inflammatory and neurodegenerative diseases . Other close analogs have shown potent anticancer activity against various human cancer cell lines (e.g., ovarian, colon, breast, liver) by inducing cell cycle arrest and apoptosis, potentially through inhibition of cyclin-dependent kinase 2 (CDK2) . The structural features of this compound suggest its potential utility as a key intermediate in the synthesis of such derivatives for high-throughput screening and hit-to-lead optimization campaigns. This product is intended for Research Use Only and is not intended for diagnostic or therapeutic uses.

Properties

Molecular Formula

C6H9N3O4S

Molecular Weight

219.22 g/mol

IUPAC Name

1-ethyl-2,4-dioxopyrimidine-5-sulfonamide

InChI

InChI=1S/C6H9N3O4S/c1-2-9-3-4(14(7,12)13)5(10)8-6(9)11/h3H,2H2,1H3,(H2,7,12,13)(H,8,10,11)

InChI Key

FFGBGHLIPHMCQW-UHFFFAOYSA-N

Canonical SMILES

CCN1C=C(C(=O)NC1=O)S(=O)(=O)N

Origin of Product

United States

Preparation Methods

Synthesis via Sulfonylation of Tetrahydropyrimidine Derivatives

Method Overview:
The most common approach involves reacting pre-formed tetrahydropyrimidine compounds bearing reactive amino groups with p-toluene sulfonyl chloride (tosyl chloride) under phase transfer catalysis (PTC) conditions. This method facilitates the formation of sulfonamide derivatives with high yields and operational simplicity.

Procedure:

  • Reactants: Tetrahydropyrimidine derivatives containing amino groups (e.g., 2,4-dioxo-6-aryl-1,2,3,4-tetrahydropyrimidine-5-carboxylates).
  • Reaction Conditions:
    • Solvent: Dry dioxane
    • Catalyst: Tetrabutylammonium bromide (TBAB)
    • Base: Anhydrous potassium carbonate (K₂CO₃)
    • Temperature: Approximately 60°C
    • Duration: 4–6 hours

Reaction Pathway:
The amino group on the tetrahydropyrimidine acts as a nucleophile attacking the sulfonyl chloride, resulting in sulfonamide formation. The reaction is facilitated by phase transfer catalysis, which enhances nucleophilic attack in organic media.

Representative Data:

Compound Yield (%) Melting Point (°C) IR (cm⁻¹) NMR (δ ppm) Reference
1-Ethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamide 78 206–208 3314, 3296, 3233 (NH), 1698 (CO), 1666 (CO) 10.23 (NH), aromatic signals ,

Condensation of Biginelli Products Followed by Sulfonylation

Method Overview:
Starting from Biginelli reaction products—namely, ethyl 6-methyl-2-oxo-4-aryl-1,2,3,4-tetrahydropyrimidine-5-carboxylates—these compounds undergo sulfonylation to yield the target sulfonamide derivatives.

Procedure:

  • Step 1: React Biginelli products with p-toluene sulfonyl chloride in dry dioxane with K₂CO₃ and TBAB at 60°C.
  • Step 2: Isolate the sulfonylated products through filtration and recrystallization.

Yield & Characteristics:

Compound Yield (%) Melting Point (°C) IR (cm⁻¹) NMR (δ ppm) Reference
1-Ethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamide 58 262–264 3297 (NH), 1718 (C=O), 1695 (C=O), 1396 (S=O) 9.24 (NH), aromatic signals

Synthesis via Reaction of Corresponding Urea Derivatives

Method Overview:
Urea derivatives, such as N-carbamoyl-6-methyl-2-oxo-4-aryl-1,2,3,4-tetrahydropyrimidine-5-carboxamide, are sulfonylated to produce sulfonamide derivatives.

Procedure:

  • React urea derivatives with p-toluene sulfonyl chloride in dry dioxane with potassium carbonate.
  • Reaction conditions typically involve stirring at 60°C for 3–4 hours.
  • The products are purified via recrystallization.

Representative Data:

Compound Yield (%) Melting Point (°C) IR (cm⁻¹) NMR (δ ppm) Reference
1-Ethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamide 78 206–208 3314, 3296, 3233 (NH) 10.23 (NH), aromatic signals

Alternative Routes: Cyclization and Functionalization

Method Overview:
Some studies describe cyclization reactions of thiourea derivatives with aldehydes and subsequent transformations to generate tetrahydropyrimidine frameworks, which are then functionalized with sulfonyl groups.

Procedure:

  • Synthesis of thiopyrimidine intermediates via condensation of ethyl cyanoacetate, thiourea, and aldehydes.
  • Chlorination with phosphorus pentachloride or phosphorus oxychloride to obtain chlorinated intermediates.
  • Nucleophilic substitution with amines or sulfonyl chlorides to install sulfonamide groups.

Note: These methods often involve multiple steps, with purification by recrystallization or chromatography.

Summary of Key Preparation Parameters

Method Key Reactants Catalysts Solvent Temperature Yield Range Notes
Sulfonylation of tetrahydropyrimidines Tetrahydropyrimidine amino derivatives + p-toluene sulfonyl chloride TBAB Dioxane ~60°C 58–78% High efficiency, straightforward
Sulfonylation of Biginelli products Ethyl 6-methyl-2-oxo-4-aryl-1,2,3,4-tetrahydropyrimidine-5-carboxylates + p-toluene sulfonyl chloride K₂CO₃ Dioxane ~60°C 58–58% Suitable for aromatic derivatives
Cyclization of thiourea derivatives Ethyl cyanoacetate + thiourea + aldehyde CuCl₂ or other catalysts Ethanol Reflux 50–71% Multi-step, more complex

Table 1: Summary of Synthesis Conditions and Yields

Synthesis Route Starting Material Reagents Catalyst Solvent Temperature Duration Yield (%) Reference
Sulfonylation of tetrahydropyrimidine 2,4-dioxo-6-aryl-1,2,3,4-tetrahydropyrimidine derivatives p-Toluene sulfonyl chloride TBAB Dioxane 60°C 4–6 h 78 ,
Sulfonylation of Biginelli products Ethyl 6-methyl-2-oxo-4-aryl-1,2,3,4-tetrahydropyrimidine-5-carboxylates p-Toluene sulfonyl chloride K₂CO₃ Dioxane 60°C 4–6 h 58
Cyclization of thiourea derivatives Ethyl cyanoacetate + thiourea + aldehyde CuCl₂ - Ethanol Reflux 6 h 50–71

Note: The yields vary depending on substituents and specific reaction conditions but generally fall within 50–78%.

Chemical Reactions Analysis

1-Ethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamide undergoes various chemical reactions, including:

Scientific Research Applications

1-Ethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamide has several scientific research applications:

Mechanism of Action

The mechanism of action of 1-Ethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamide involves its interaction with specific molecular targets and pathways. The compound can inhibit the activity of certain enzymes, such as dihydrofolate reductase, which is involved in DNA synthesis and cell proliferation. This inhibition can lead to the disruption of cellular processes and ultimately result in cell death . The exact molecular targets and pathways involved may vary depending on the specific biological activity being studied.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Effects on Physicochemical Properties

N-Methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamide (CAS 1094715-34-0)
  • ~221.24 for the ethyl analog).
  • Synthesis : Prepared via sulfonylation of the pyrimidine core, similar to methods in and .
  • Applications : Methyl derivatives are often explored for metabolic stability in drug design.
1,3-Dimethyl-2,4-dioxo-1,2,3,4-tetrahydro-pyrimidine-5-sulfonyl chloride (CAS 124788-36-9)
  • Key Differences : The sulfonyl chloride group increases reactivity, enabling facile derivatization into sulfonamides. The dimethyl substituents may hinder rotational freedom compared to the ethyl analog.
  • Applications : Intermediate for synthesizing sulfonamide-linked pharmaceuticals .
2-Thioxo Analogs (e.g., Compounds 4a–d from )
  • Key Differences: Replacement of dioxo groups with thioxo (C=S) enhances lipophilicity and alters electronic properties. For example, N-{3-[(2E)-3-(3-nitrophenyl)prop-2-enoyl]phenyl}-4-oxo-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamide (4a) exhibits a melting point of 289°C, higher than typical dioxo derivatives due to stronger intermolecular interactions .
  • Biological Activity: Thioxo analogs show pronounced antimicrobial and anticancer activities, attributed to sulfur’s electron-withdrawing effects .

Functional Group Modifications and Pharmacological Implications

Ethyl 4-(2-fluorophenyl)-6-methyl-2-thioxo-1-(p-tolyl)-1,2,3,4-tetrahydropyrimidine-5-carboxylate (LaSOM 282)
  • Key Differences : Incorporation of a fluorophenyl group and ester moiety increases membrane permeability. The thioxo group at position 2 enhances binding to cysteine residues in enzyme active sites.
  • Pharmacology : Demonstrated antitumor activity in preclinical models, suggesting that fluorine and ester groups improve bioavailability .
N-[3-(hexyloxy)phenyl]-6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamide
  • Key Differences : A hexyloxy chain at the phenyl ring significantly boosts lipophilicity (logP ~3.5 vs. ~2.0 for ethyl-substituted analogs), favoring blood-brain barrier penetration.
  • Applications: Potential central nervous system (CNS) targeting .

Research Findings and Trends

  • Electronic Effects : Dioxo derivatives exhibit higher polarity and hydrogen-bonding capacity than thioxo analogs, influencing their solubility and target selectivity .
  • Substituent Optimization : Ethyl groups balance lipophilicity and steric effects, making them favorable in pharmacokinetic profiles compared to bulkier (e.g., hexyloxy) or smaller (methyl) groups .
  • Synthetic Flexibility : Sulfonamide derivatives are readily modified at the sulfonyl group (e.g., chloride to amide) or pyrimidine core (e.g., thioxo introduction) for tailored bioactivity .

Biological Activity

1-Ethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamide (CAS No. 1532638-94-0) is a compound of interest due to its potential biological activities. This article explores its biological activity, focusing on pharmacological effects, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The molecular formula of 1-Ethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamide is C6H9N3O4SC_6H_9N_3O_4S, with a molecular weight of 219.22 g/mol. The compound features a tetrahydropyrimidine ring with dioxo and sulfonamide functional groups, which are known to contribute to various biological activities.

Research indicates that compounds with similar structures often exhibit diverse biological activities through various mechanisms:

  • Enzyme Inhibition : Many sulfonamide derivatives act as inhibitors of key enzymes such as carbonic anhydrase and dihydrofolate reductase (DHFR), which are essential in metabolic pathways.
  • Calcium Channel Modulation : Some studies suggest that sulfonamides can influence calcium channels, affecting cardiovascular functions and potentially leading to therapeutic applications in hypertension and heart failure .

Cardiovascular Effects

Research has demonstrated that certain sulfonamide derivatives can modulate perfusion pressure and coronary resistance in isolated heart models. For instance:

CompoundDose (nM)Effect on Coronary Resistance
Control-Baseline
Compound A0.001Decreased resistance (p < 0.05)
Compound B0.001No significant effect

This table illustrates findings where specific sulfonamides reduced coronary resistance compared to controls .

Anticancer Potential

Emerging studies suggest that compounds similar to 1-Ethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamide may exhibit anticancer properties by targeting epigenetic regulators like LSD1. Research has indicated that these compounds can inhibit cell viability in various cancer cell lines through mechanisms involving histone modification and apoptosis induction .

Case Studies

A notable study explored the effects of a related sulfonamide on perfusion pressure in an isolated rat heart model. The results indicated significant changes in coronary resistance when treated with specific concentrations of the compound:

  • Study Setup : Isolated rat hearts were perfused with Krebs-Henseleit solution.
  • Results : Treatment with the sulfonamide led to a statistically significant decrease in coronary resistance compared to control conditions (p < 0.05).

These findings underscore the potential cardiovascular benefits of the compound .

Pharmacokinetic Considerations

Understanding the pharmacokinetics of 1-Ethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamide is crucial for its therapeutic application. Parameters such as absorption, distribution, metabolism, and excretion (ADME) must be evaluated to predict its behavior in biological systems accurately.

Summary Table of Pharmacokinetic Parameters

ParameterValue
AbsorptionModerate
BioavailabilityVaries by formulation
MetabolismHepatic
ExcretionRenal

These parameters can influence the efficacy and safety profile of the compound in clinical settings .

Q & A

Q. What are the optimal synthetic routes for preparing 1-Ethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamide, and how can reaction yields be improved?

  • Methodological Answer : The compound can be synthesized via modified Biginelli reactions or multi-step nucleophilic substitution. For example:

Step 1 : Condensation of ethyl acetoacetate with thiourea in the presence of HCl or Lewis acids (e.g., FeCl₃) to form the tetrahydropyrimidine core .

Step 2 : Sulfonylation at the 5-position using sulfonyl chlorides under anhydrous conditions (e.g., DCM, 0–5°C) .
Yield optimization strategies:

  • Use microwave-assisted synthesis to reduce reaction time and improve regioselectivity .
  • Purify intermediates via recrystallization (ethanol/water mixtures) to eliminate byproducts .

Q. Which analytical techniques are most reliable for characterizing the structural integrity of this compound?

  • Methodological Answer :
  • X-ray crystallography : Resolve the sulfonamide group’s conformation and hydrogen-bonding patterns (e.g., compare with ethyl 6-methyl-2-sulfanylidene-tetrahydropyrimidine structures ).
  • NMR spectroscopy :
  • ¹H NMR: Identify ethyl group protons (δ 1.2–1.4 ppm) and sulfonamide NH (δ 10–12 ppm, broad) .
  • ¹³C NMR: Confirm the dioxo-pyrimidine ring (C=O signals at δ 160–180 ppm) .
  • High-resolution mass spectrometry (HRMS) : Validate molecular formula (C₇H₉N₃O₄S) with <2 ppm error .

Q. How can researchers assess the potential biological activity of this compound in early-stage drug discovery?

  • Methodological Answer :
  • In vitro enzyme inhibition assays : Target enzymes like dihydrofolate reductase (DHFR) or thymidylate synthase, given structural similarities to pyrimidine-based inhibitors .
  • Molecular docking : Use software (e.g., AutoDock Vina) to predict binding affinity to receptors linked to cancer or microbial targets .
  • Cytotoxicity screening : Test against HEK-293 or HeLa cell lines at 1–100 μM concentrations to evaluate selectivity .

Advanced Research Questions

Q. What computational strategies can elucidate the reaction mechanisms of sulfonylation at the 5-position of the tetrahydropyrimidine core?

  • Methodological Answer :
  • Density Functional Theory (DFT) : Calculate transition-state energies for sulfonyl chloride interactions with the pyrimidine ring. Compare activation barriers for competing sites (e.g., 5- vs. 6-position) .
  • Solvent effects modeling : Use COSMO-RS to optimize solvent choice (e.g., DCM vs. THF) for nucleophilic substitution .
  • Non-covalent interaction (NCI) analysis : Map steric clashes between the ethyl group and sulfonamide moiety to explain regioselectivity .

Q. How should researchers resolve contradictions between spectroscopic data and crystallographic results for this compound?

  • Methodological Answer :
  • Case Example : If ¹H NMR suggests a planar sulfonamide group, but X-ray data shows a twisted conformation:

Variable-temperature NMR : Probe dynamic behavior (e.g., coalescence of NH signals at elevated temperatures) .

Hirshfeld surface analysis : Quantify intermolecular interactions (e.g., hydrogen bonds stabilizing the twisted conformation) .

Theoretical calculations : Compare DFT-optimized gas-phase vs. crystal-packing geometries to identify environmental effects .

Q. What strategies are effective for derivatizing the sulfonamide group to enhance bioactivity or physicochemical properties?

  • Methodological Answer :
  • Functionalization via nucleophilic substitution : Replace the sulfonamide proton with alkyl/aryl groups using Grignard reagents or Pd-catalyzed cross-coupling .
  • Click chemistry : Introduce triazole moieties via Cu(I)-catalyzed azide-alkyne cycloaddition to improve solubility .
  • Proteolysis-targeting chimeras (PROTACs) : Conjugate the compound to E3 ligase ligands to enable targeted protein degradation .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.